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Compound of Interest

Compound Name: BIP-135

Cat. No.: B1667295

For immediate reference, this document outlines the essential safety, handling, and disposal
procedures for BIP-135, a potent Glycogen Synthase Kinase-3 (GSK-3) inhibitor. Researchers,
scientists, and drug development professionals should review this information thoroughly
before handling this compound.

BIP-135, also known as 3-(5-bromo-1-methyl-1H-indol-3-yl)-4-(benzofuran-3-yl)pyrrole-2,5-
dione, is a selective, ATP-competitive inhibitor of GSK-3a and GSK-3[.[1][2] It is utilized in
research for its neuroprotective effects and its potential in studying conditions like Spinal
Muscular Atrophy (SMA) and Alzheimer's disease.[1][3][4] Due to its potent biological activity
and classification as a dangerous good for transport, stringent safety and disposal protocols
are mandatory.[5]

Chemical and Physical Properties

A summary of the key quantitative data for BIP-135 is provided below for easy reference.
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Property Value Reference
Chemical Formula C21H13BrNz20s [31[5][6]
Molecular Weight 421.24 g/mol [1][5][6]
CAS Number 941575-71-9 [3][5][6]
Purity >95% [31[5]

ICso0 for GSK-3a 16 nM [1][2][6]
ICso for GSK-3f3 21 nM [1][2][6]
Appearance Powder [1][6]
Storage (Powder) 2 years at -20°C [1][6]
Storage (in DMSO) -28\(/)v:e§ks at 4°C; 6 months at (1176}

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) was not found in the search results, the classification
of BIP-135 as a "Dangerous Good for transport" necessitates cautious handling.[5] The
following PPE and safety measures are mandatory when working with BIP-135 in its solid
(powder) form or in solution:

o Engineering Controls: Handle BIP-135 within a certified chemical fume hood to minimize
inhalation risk.

» Eye Protection: Wear chemical safety goggles or a face shield.
» Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile).

« Skin and Body Protection: Wear a fully buttoned lab coat, long pants, and closed-toe shoes.

Step-by-Step Disposal Procedures for BIP-135
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Disposal of BIP-135 and associated contaminated materials must be handled as hazardous
chemical waste. Adherence to local, state, and federal regulations is critical.

Step 1: Segregation of Waste
o Keep all BIP-135 waste separate from other laboratory waste streams.
o Establish three distinct, clearly labeled hazardous waste containers:
o Solid BIP-135 Waste: For expired or unused BIP-135 powder.
o Liquid BIP-135 Waste: For solutions containing BIP-135 (e.g., in DMSO).

o Contaminated Labware: For items like pipette tips, tubes, and gloves that have come into
direct contact with BIP-135.

Step 2: Waste Collection

e Solid Waste: Carefully place unused or waste BIP-135 powder into a designated, sealable
waste container. Avoid creating dust.

e Liquid Waste: Pour all solutions containing BIP-135 into the designated liquid waste
container. Do not mix with other solvent waste unless approved by your institution's
Environmental Health & Safety (EHS) department.

o Contaminated Labware: Place all disposable items that have been in contact with BIP-135
into the designated container for contaminated solids.

Step 3: Labeling and Storage

o Label each waste container clearly with "Hazardous Waste," the full chemical name "3-(5-
bromo-1-methyl-1H-indol-3-yl)-4-(benzofuran-3-yl)pyrrole-2,5-dione," the CAS number
"941575-71-9," and the primary hazard(s) (e.g., "Toxic," "Biologically Active").

o Store sealed waste containers in a designated, secure secondary containment area away
from incompatible materials until collection.

Step 4: Arranging for Disposal
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o Contact your institution's EHS department to schedule a pickup for hazardous waste.

e Do not pour BIP-135 solutions down the drain or dispose of solid waste in regular trash. This
is a violation of standard laboratory safety protocols and environmental regulations.

The logical workflow for the proper disposal of BIP-135 is illustrated below.
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Step 2: Waste Collection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Disposal Protocol for BIP-
135]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667295#bip-135-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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